(±)-threo-3,4-Dichloromethylphenidate (hydrochloride)
(±)-threo-3,4-Dichloromethylphenidate (hydrochloride)
(±)-threo-3,4-Dichloromethylphenidate (hydrochloride) (Item No. 18588) is an analytical reference material that is structurally categorized as an amphetamine. Its threo-diastereomer, 3,4-CTMP, can inhibit dopamine uptake through the dopamine transporter with an IC50 value of 65 nM in rat striatal tissue. This product is intended for research and forensic studies.
Brand Name:
Vulcanchem
CAS No.:
214149-42-5
VCID:
VC0161306
InChI:
InChI=1S/C14H17Cl2NO2.ClH/c1-19-14(18)13(12-4-2-3-7-17-12)9-5-6-10(15)11(16)8-9;/h5-6,8,12-13,17H,2-4,7H2,1H3;1H/t12-,13-;/m1./s1
SMILES:
COC(=O)C(C1CCCCN1)C2=CC(=C(C=C2)Cl)Cl.Cl
Molecular Formula:
C14H18Cl3NO2
Molecular Weight:
338.653
(±)-threo-3,4-Dichloromethylphenidate (hydrochloride)
CAS No.: 214149-42-5
Reference Standards
VCID: VC0161306
Molecular Formula: C14H18Cl3NO2
Molecular Weight: 338.653
| CAS No. | 214149-42-5 |
|---|---|
| Product Name | (±)-threo-3,4-Dichloromethylphenidate (hydrochloride) |
| Molecular Formula | C14H18Cl3NO2 |
| Molecular Weight | 338.653 |
| IUPAC Name | methyl (2R)-2-(3,4-dichlorophenyl)-2-[(2R)-piperidin-2-yl]acetate;hydrochloride |
| Standard InChI | InChI=1S/C14H17Cl2NO2.ClH/c1-19-14(18)13(12-4-2-3-7-17-12)9-5-6-10(15)11(16)8-9;/h5-6,8,12-13,17H,2-4,7H2,1H3;1H/t12-,13-;/m1./s1 |
| Standard InChIKey | DJQISAOWJXQDPU-OJERSXHUSA-N |
| SMILES | COC(=O)C(C1CCCCN1)C2=CC(=C(C=C2)Cl)Cl.Cl |
| Description | (±)-threo-3,4-Dichloromethylphenidate (hydrochloride) (Item No. 18588) is an analytical reference material that is structurally categorized as an amphetamine. Its threo-diastereomer, 3,4-CTMP, can inhibit dopamine uptake through the dopamine transporter with an IC50 value of 65 nM in rat striatal tissue. This product is intended for research and forensic studies. |
| Synonyms | (αR,2R)-rel-α-(3,4-dichlorophenyl)-2-piperidineacetic acid, methyl ester, monohydrochloride |
| Reference | 1.Wayment, H.K.,Deutsch, H.,Schweri, M.M., et al. Effects of methylphenidate analogues on phenethylamine substrates for the striatal dopamine transporter: Potential as amphetamine antagonists? Journal of Neurochemistry 72, 1266-1274 (1999). |
| PubChem Compound | 49796220 |
| Last Modified | Nov 11 2021 |
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